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Compound Focus: C.l. Solvent Blue 83

Get Quote

Technical Data for Solvent Blue 83

The table below summarizes the available quantitative data for Solvent Blue 83 from the search results.

Property

Value | Description

Name

Molecular Structure

CAS Registry Number

Properties &
Applications

Melting Point

Light Fastness

Water Solubility

Chemical Stability

Example Suppliers

C.l. Solvent Blue 83 [1]

Anthraquinones [1]

103220-11-7 [1]

Red light blue [1]

280 °C [1]

Well (ISO Standard) [1]

Insoluble [1]

No change in 5% Sodium Carbonate or 5% Hydrochloric acid [1]

Kayaset Blue A-2R (Nippon Kayaku Co Ltd), Sumiplast Blue OR (Sumika
Fine Chemicals Co Ltd) [1]
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Experimental Workflow for Dye Development

The following diagram outlines a generalized, high-level workflow for developing and applying a dyeing

protocol, which can serve as a logical framework for your work with Solvent Blue 83.
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Protocol Development Guidance
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Due to the lack of specific protocols for Solvent Blue 83, here are key considerations for developing your

own application notes, drawing from general principles in the search results.

¢ Solvent Selection: Solvent Blue 83 is, by its name and nature, designed for use in organic solvents. Its
insolubility in water is a key characteristic to consider when choosing an appropriate solvent system

[1]. The choice of solvent will directly impact the dye's solubility, stability, and final color properties.

e Critical Parameters to Test: When developing your protocol, you will need to experimentally

determine the optimal conditions for several variables. These include:

o Operating Temperature: The dye demonstrates stability at high temperatures, with a melting
point of 280°C and good heat resistance, but the optimal application temperature for your
specific process needs to be determined [1].

o Dye Concentration: The concentration will affect the depth of shade. You will need to establish
a standard curve for your specific application.

o Processing Time: The duration of dyeing required to achieve the desired result must be
empirically tested.

¢ Performance & Safety Assessment:

o Light Fastness: The dye has a good ISO light fastness rating, which is promising for
applications requiring color stability [1].

o Toxicological Profile: The search results do not provide specific toxicological data for Solvent
Blue 83. It is imperative to consult the Material Safety Data Sheet (MSDS) from suppliers like
Nippon Kayaku or Sumika Fine Chemicals for safe handling procedures, especially in a drug
development context [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Solvent Blue 83 [worlddyevariety.com]

To cite this document: Smolecule. [dyeing protocols for Solvent Blue 83]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b1818684+#dyeing-protocols-for-solvent-

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


http://www.worlddyevariety.com/solvent-dyes/solvent-blue-83.html
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-83.html
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-83.html
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-83.html
https://www.smolecule.com/products/s1818684?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-83.html
https://www.smolecule.com/products/b1818684#dyeing-protocols-for-solvent-blue-83
https://www.smolecule.com/products/b1818684#dyeing-protocols-for-solvent-blue-83
https://www.smolecule.com/products/s1818684?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

blue-83]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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